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Compound of Interest

Compound Name: 4-Amino-3-ethylbenzonitrile

Cat. No.: B064667 Get Quote

An In-Depth Technical Guide to the Commercial Sourcing and Application of 4-Amino-3-
ethylbenzonitrile

For researchers, scientists, and drug development professionals, the procurement of high-

quality chemical intermediates is a critical, yet often overlooked, step in the discovery pipeline.

The integrity of a multi-step synthesis or a biological screen is predicated on the purity and

reliability of its starting materials. This guide provides a senior application scientist’s

perspective on 4-Amino-3-ethylbenzonitrile, a key building block in modern chemistry. We will

move beyond a simple supplier list to discuss the technical rationale for supplier selection,

quality control, safe handling, and a practical application workflow.

Chemical Identity and Significance
4-Amino-3-ethylbenzonitrile (CAS No: 170230-87-2) is an aromatic nitrile featuring both an

amine and an ethyl substituent on the benzene ring.[1] This specific arrangement of functional

groups makes it a versatile intermediate in organic synthesis.

Molecular Formula: C₉H₁₀N₂[1][2]

Molecular Weight: 146.19 g/mol [1][2]

Core Applications: Its primary utility lies in serving as a foundational scaffold for more

complex molecules. It is a key intermediate in the synthesis of various pharmaceutical

compounds, particularly those targeting central nervous system disorders, and is also used
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in the development of dyes and agrochemicals.[2] The nitrile group can act as a precursor to

other functional groups or as a key binding element in drug-target interactions, while the

amino group provides a reactive handle for a wide range of chemical transformations.[3]

Commercial Supplier Landscape
The selection of a commercial supplier should be driven by a combination of purity, availability,

documentation, and cost. Below is a comparative analysis of several known suppliers of 4-
Amino-3-ethylbenzonitrile.

Supplier
Product
Number(s)

Purity
Available
Quantities

CAS Number

Thermo Scientific

Chemicals

L1073203,

L1073206
96% 1 g, 5 g 170230-87-2

ChemUniverse P71376 98%
100 mg, 250 mg,

1 g
170230-87-2

BLD Pharm BD109866 Not specified Custom 170230-87-2

Table 1: Comparative summary of commercial suppliers for 4-Amino-3-ethylbenzonitrile.[4][5]

[6][7][8]

Expert Insight: The stated purity is a primary sorting criterion. For initial small-scale synthesis

and proof-of-concept work, a 96% purity from a reputable supplier like Thermo Scientific may

be sufficient.[4][5][6] However, for late-stage development, cGMP (Current Good Manufacturing

Practice) synthesis, or sensitive catalytic reactions, sourcing a higher purity grade (e.g., 98%

from ChemUniverse) or requesting a custom synthesis with specific impurity profiling from a

supplier like BLD Pharm would be the logical next step.[7][8]

The Scientist's Procurement Protocol: A Self-
Validating System
Trust in a chemical intermediate is not assumed; it is verified. The following workflow ensures

that the material received is suitable for its intended use, creating a self-validating system for

your research.
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Caption: A generalized workflow for the synthesis of a benzimidazole derivative.

Experimental Protocol (General Steps):

Reagent Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve 1.0

equivalent of 4-Amino-3-ethylbenzonitrile in a high-boiling polar solvent (e.g.,

polyphosphoric acid or Eaton's reagent).

Reaction Initiation: Add 1.1 equivalents of the desired carboxylic acid (R-COOH) to the

solution.

Thermal Cyclization: Heat the reaction mixture to a high temperature (typically >150 °C) for

several hours. The causality here is that the high temperature is required to drive the

condensation and subsequent intramolecular cyclization/dehydration to form the stable

aromatic benzimidazole ring.

Workup: After cooling, the reaction is quenched by carefully pouring the mixture into a

beaker of ice water. The resulting precipitate is collected by vacuum filtration.
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Purification: The crude solid is purified by recrystallization from a suitable solvent (e.g.,

ethanol/water) or by column chromatography to yield the final product. The choice of

purification method depends on the polarity and crystallinity of the target compound.

This guide provides a framework for the intelligent sourcing and application of 4-Amino-3-
ethylbenzonitrile. By integrating rigorous supplier evaluation, in-house verification, and strict

safety protocols, researchers can ensure the integrity of their scientific endeavors from the very

first step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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